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Compound of Interest

Compound Name: Rauvoyunine B

Cat. No.: B15623945 Get Quote

Rauvoyunine B: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Rauvoyunine B is a naturally occurring monoterpenoid indole alkaloid isolated from the

medicinal plant Rauvolfia yunnanensis. This technical guide provides a detailed overview of its

physical and chemical properties, spectroscopic data, and biological activities. The information

presented herein is intended to support research and development efforts in the fields of

natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties
Rauvoyunine B is a yellowish, amorphous powder.[1] Its fundamental properties are

summarized in the table below. While general solubilities in organic solvents such as

chloroform, dichloromethane, ethyl acetate, DMSO, and acetone have been noted, specific

quantitative solubility data remains to be fully characterized. The compound is stable under

recommended storage conditions, though it should be kept away from strong

oxidizing/reducing agents and strong acids/alkalis.
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Property Value Reference

Molecular Formula C₂₃H₂₆N₂O₆ [1]

Molecular Weight 426.47 g/mol

CAS Number 1414883-82-1

Appearance Yellowish, amorphous powder [1]

Specific Rotation [α]²⁵D -92.0 (c 0.19, MeOH) [1]

UV (MeOH) λmax 231 (sh), 292 nm [1]

Spectroscopic Data
The structural elucidation of Rauvoyunine B was achieved through extensive spectroscopic

analysis. The key data from High-Resolution Electrospray Ionization Mass Spectrometry

(HRESIMS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy are

presented below.

Mass Spectrometry
High-resolution mass spectrometry confirms the molecular formula of Rauvoyunine B.

Technique Result Reference

HRESIMS

m/z 427.1868 [M+H]⁺

(Calculated for C₂₃H₂₇N₂O₆,

427.1869)

[1]

Infrared (IR) Spectroscopy
The infrared spectrum of Rauvoyunine B reveals the presence of key functional groups.
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Wavenumber (cm⁻¹)
Functional Group
Assignment

Reference

3440
O-H stretching (hydroxyl

group)
[1]

2951 C-H stretching (aliphatic) [1]

1738
C=O stretching (ester

carbonyl)
[1]

1622
C=C stretching

(aromatic/alkene)
[1]

1454, 1385 C-H bending [1]

1236, 1146, 1114, 1048 C-O stretching [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR data provide a detailed map of the molecular structure of Rauvoyunine
B.
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Position ¹³C (δC)
¹H (δH, mult., J in
Hz)

Reference

2 96.5 - [1]

3 52.8 3.32 (m) [1]

5 53.6 3.15 (m), 2.85 (m) [1]

6 34.2 2.18 (m), 1.95 (m) [1]

7 55.4 - [1]

8 134.1 - [1]

9 122.4 7.15 (d, 8.4) [1]

10 118.8 6.78 (dd, 8.4, 2.4) [1]

11 158.1 - [1]

12 109.8 6.85 (d, 2.4) [1]

13 140.2 - [1]

14 36.1 2.45 (m) [1]

15 30.2 1.85 (m) [1]

16 52.1 - [1]

17 75.2 5.25 (s) [1]

18 12.8 1.65 (d, 6.8) [1]

19 125.9 5.58 (q, 6.8) [1]

20 135.2 - [1]

21 59.8
4.25 (d, 12.0), 3.95 (d,

12.0)
[1]

OMe 51.9 3.75 (s) [1]

OAc 170.5, 21.0 2.05 (s) [1]
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Biological Activity
Immunosuppressive Activity
Rauvoyunine B has been evaluated for its potential to suppress the immune system. In a T-

cell proliferation assay, it demonstrated inhibitory effects.

Assay Cell Type IC₅₀ (μM) Reference

T-cell Proliferation Human T-cells >10

Note: While evaluated, the primary study did not report a specific IC₅₀ value within the tested

concentrations, indicating weak activity in this specific assay.

Cytotoxicity
The cytotoxic potential of Rauvoyunine B was assessed against a panel of five human cancer

cell lines.

Cell Line Cancer Type IC₅₀ (μM) Reference

HL-60
Human myeloid

leukemia
> 40 [1]

SMMC-7721
Hepatocellular

carcinoma
> 40 [1]

A-549 Lung cancer > 40 [1]

MCF-7 Breast cancer > 40 [1]

SW-480 Colon cancer > 40 [1]

The results indicate that Rauvoyunine B does not exhibit significant cytotoxic activity against

these cancer cell lines at the tested concentrations.

Experimental Protocols
Isolation of Rauvoyunine B
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The following workflow outlines the isolation of Rauvoyunine B from Rauvolfia yunnanensis.

Extraction

Acid-Base Partition

Chromatographic Separation

Dried, powdered aerial parts of
Rauvolfia yunnanensis

Maceration with 95% EtOH

Concentration under
reduced pressure

Extraction with 1% HCl

Basification with NH₃·H₂O to pH 9-10

Extraction with CHCl₃

Concentration to yield
total alkaloids

Silica gel column chromatography

Gradient elution with
CHCl₃-MeOH

Collection of fractions

RP-C18 column chromatography

Isocratic elution with
MeOH-H₂O

Rauvoyunine B

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15623945?utm_src=pdf-body
https://www.benchchem.com/product/b15623945?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Isolation workflow for Rauvoyunine B.

Cytotoxicity Assay (MTT Method)
The cytotoxicity of Rauvoyunine B against human cancer cell lines was determined using the

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.
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Cell Culture

Compound Treatment

MTT Assay

Data Analysis

Seed cells in 96-well plates

Incubate for 24h

Add serial dilutions of
Rauvoyunine B

Incubate for 72h
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Incubate for 4h

Add DMSO to dissolve formazan

Measure absorbance at 570 nm

Calculate IC₅₀ values

Click to download full resolution via product page

Caption: MTT cytotoxicity assay workflow.
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Signaling Pathways
The precise signaling pathways through which Rauvoyunine B exerts its modest

immunosuppressive effects have not yet been fully elucidated. However, many monoterpenoid

indole alkaloids are known to interact with various cellular targets. The lack of significant

cytotoxicity suggests that its mechanism of action is likely not through the induction of

apoptosis in the tested cell lines. Further research is required to identify the specific molecular

targets and signaling cascades modulated by Rauvoyunine B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of "Rauvoyunine B"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623945#physical-and-chemical-properties-of-
rauvoyunine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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